Cas no 103982-04-3 (Benzoic acid,2-[[ethoxy[(1-ethylpropyl)amino]phosphinyl]oxy]-, 1-methylethyl ester)

• Product Name: Benzoic acid,2-[[ethoxy[(1-ethylpropyl)amino]phosphinyl]oxy]-, 1-methylethyl ester
• CAS No: 103982-04-3
• MF: C₁₇H₂₈NO₅P
• MW: 357.381686210632
• CID: 205587
• PubChem ID: 190643
• Update Time: 2025-04-19

Benzoic acid,2-[[ethoxy[(1-ethylpropyl)amino]phosphinyl]oxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[ethoxy[(1-ethylpropyl)amino]phosphinyl]oxy]-, 1-methylethyl ester
• propan-2-yl 2-[ethoxy-(pentan-3-ylamino)phosphoryl]oxybenzoate
• Benzoic acid, 2-((ethoxy((1-ethylpropyl)amino)phosphinyl)oxy)-, 1-methylethyl ester
• DTXSID70908706
• Propan-2-yl 2-({ethoxy[(pentan-3-yl)amino]phosphoryl}oxy)benzoate
• 103982-04-3

• Inchi： 1S/C17H28NO5P/c1-6-14(7-2)18-24(20,21-8-3)23-16-12-10-9-11-15(16)17(19)22-13(4)5/h9-14H,6-8H2,1-5H3,(H,18,20)
• InChI Key： MMDDREPKJGYIAM-UHFFFAOYSA-N
• SMILES： P(NC(CC)CC)(=O)(OCC)OC1C=CC=CC=1C(=O)OC(C)C

Computed Properties

• Exact Mass: 357.17064
• Monoisotopic Mass: 357.17051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.9

Experimental Properties

• Density: 1.104
• Boiling Point: 430°Cat760mmHg
• Flash Point: 213.9°C
• Refractive Index: 1.492
• PSA: 73.86
• LogP: 4.94430